2-chloro-4-methyl-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C23H22ClN3O2S
• Molecular Weight: 440 g/mol
• IUPAC Name: 2-chloro-4-methyl-N-[4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C23H22ClN3O2S/c1-16-4-9-19(20(24)15-16)22(28)25-17-5-7-18(8-6-17)26-10-12-27(13-11-26)23(29)21-3-2-14-30-21/h2-9,14-15H,10-13H2,1H3,(H,25,28)
• InChI Key: RMONPTHEDVZESS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4)Cl

Description

2-chloro-4-methyl-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as CMTPX, and it has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of CMTPX is not fully understood, but it is believed to bind to specific proteins within cells and tissues. This binding results in a change in the fluorescence properties of the compound, allowing it to be visualized under a fluorescence microscope. CMTPX has been shown to specifically bind to mitochondrial membranes, making it an ideal probe for studying mitochondrial function.
Biochemical and Physiological Effects:
CMTPX has been shown to have a variety of biochemical and physiological effects. This compound has been shown to be non-toxic to cells and tissues, making it an ideal candidate for in vitro and in vivo experiments. CMTPX has also been shown to have a high affinity for mitochondrial membranes, allowing it to be used to study mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the main advantages of CMTPX is its high quantum yield and photostability. This makes it an ideal candidate for fluorescence microscopy experiments, as it allows for high-quality imaging over long periods of time. However, CMTPX does have some limitations. It is not suitable for use in live animal experiments, as it is not able to cross the blood-brain barrier. Additionally, CMTPX is not suitable for use in experiments that require a high degree of spatial resolution, as it has a relatively large molecular weight.

Future Directions

There are several future directions for research involving CMTPX. One potential area of research is the development of new fluorescent probes that can be used to study other biological processes. Another potential area of research is the development of new synthesis methods for CMTPX that can increase the yield and purity of the final product. Finally, there is a need for additional research to better understand the mechanism of action of CMTPX and its potential use in scientific research.
Conclusion:
In conclusion, CMTPX is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has a variety of biochemical and physiological effects and has been used to study a variety of biological processes. While there are some limitations to its use, CMTPX remains an important tool for fluorescence microscopy experiments. There are several future directions for research involving CMTPX, and it is likely that this compound will continue to be an important tool for scientific research in the years to come.

Synthesis Methods

The synthesis of CMTPX is a complex process that involves several steps. The first step is the synthesis of 4-(2-thienylcarbonyl)-1-piperazine, which is then reacted with 4-chloro-2-methylbenzoic acid to form 2-chloro-4-methyl-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide. This process has been optimized over the years to increase the yield and purity of the final product.

Scientific Research Applications

CMTPX has been used extensively in scientific research as a fluorescent probe for imaging cells and tissues. This compound has a high quantum yield and is highly photostable, making it an ideal candidate for fluorescence microscopy. CMTPX has been used to study a variety of biological processes, including mitochondrial function, cell signaling, and protein localization.